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Compound of Interest

Compound Name: Al-4-57

Cat. No.: B605250

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling and disposal of Al-4-57, a novel small molecule inhibitor. The content herein is
intended to supplement, not replace, comprehensive laboratory safety protocols and a
thorough risk assessment by qualified personnel.

Immediate Safety and Handling Information

Al-4-57 is an allosteric inhibitor of the interaction between Core-Binding Factor (3 (CBF[3)-
Smooth Muscle Myosin Heavy Chain (SMMHC) and Runt-related transcription factor 1
(RUNX1).[1][2] As with any research chemical with an incomplete toxicological profile, caution
should be exercised at all times. The following guidelines are based on general laboratory
safety principles for handling compounds of unknown toxicity.

Physicochemical and Storage Data

A summary of the known quantitative data for Al-4-57 hydrochloride is presented in the table
below.
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Property Value Source
Molecular Formula C13H12CINsO [3]
Molecular Weight 261.71 g/mol [3]
CAS Number 63053-14-5 (free base) [3]

- Short term: 0°C; Long term:
Storage Conditions ) [3]
-20°C, desiccated

Solubility DMSO [3]

Purity >98% by HPLC [3]

22 pM for CBFf3-SMMHC-
ICso _ _ [1](2][4]
RUNX1 interaction

Personal Protective Equipment (PPE)

Given the absence of a specific Safety Data Sheet (SDS), a conservative approach to PPE is
mandatory. The following represents the minimum required PPE when handling Al-4-57 in solid
or solution form.

Minimum PPE Requirements:

o Eye Protection: Chemical safety goggles.
o Hand Protection: Nitrile gloves.

o Body Protection: A lab coat is required.

o Respiratory Protection: When handling the solid compound outside of a certified chemical
fume hood, a properly fitted respirator is recommended to prevent inhalation of airborne
particles.

Operational and Disposal Plans

A clear and concise workflow for the handling and disposal of Al-4-57 is essential to maintain a
safe laboratory environment.
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Experimental Workflow

The following diagram outlines the standard operating procedure for preparing and using Al-4-
57 in a laboratory setting.
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Preparation

Retrieve Al-4-57
from -20°C storage
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Weigh solid compound
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Dissolve in DMSO
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Experimentation

Prepare working solutions
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Perform experiment
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Caption: Standard laboratory workflow for the preparation and use of Al-4-57.
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Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Waste Segregation

Solid Waste Liquid Waste
(e.g., contaminated gloves, tubes) (e.g., unused solutions, cell media)

Containment
Labeled Hazardous Labeled Hazardous
Solid Waste Container Liquid Waste Container
Final Disposal

Arrange for pickup by

certified chemical waste vendor

Click to download full resolution via product page
Caption: Waste disposal plan for materials contaminated with Al-4-57.

Experimental Protocols

Detailed methodologies for key experiments involving Al-4-57 are crucial for reproducibility and

safety.
Protocol for Solubilizing Al-4-57:

+ Retrieve the vial of Al-4-57 hydrochloride from -20°C storage and allow it to equilibrate to
room temperature before opening to prevent condensation.

¢ In a certified chemical fume hood, weigh the desired amount of the solid compound.
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e Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve the desired stock
concentration.[3]

» Vortex the solution until the compound is fully dissolved.
» Store the stock solution at -20°C or -80°C for long-term use.

Al-4-57 Signaling Pathway

Al-4-57 functions by disrupting a key protein-protein interaction in certain types of leukemia.[2]

Intervention with AI-4-57
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Caption: Mechanism of action of Al-4-57 in inhibiting the oncogenic CBFB-SMMHC/RUNX1
interaction.
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Disclaimer: The information provided is based on publicly available data and general laboratory
safety principles. A specific Safety Data Sheet (SDS) for Al-4-57 was not found. It is the
responsibility of the user to conduct a thorough risk assessment before handling this
compound. Always consult your institution's Environmental Health and Safety (EHS)
department for guidance on the handling and disposal of novel research chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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